Cas no 1233010-36-0 (cis-3-Amino-tetrahydropyran-4-carboxylic acid)

• Product Name: cis-3-Amino-tetrahydropyran-4-carboxylic acid
• CAS No: 1233010-36-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD11501139
• CID: 1217990
• PubChem ID: 50998998
• Update Time: 2025-05-19

cis-3-Amino-tetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3-aminooxane-4-carboxylic acid
• 3-aminotetrahydro-2H-pyran-4-carboxylic acid
• cis-&#160
• cis-3-Amino-tetrahydropyran-4-carboxylic acid
• cis-3-aminotetrahydro-2H-pyran-4-carboxylic acid
• cis-3-Amino-tetrahydro-pyran-4-carboxylic acid
• AB0004900
• AS-35754
• DTXSID20679373
• AKOS006324366
• (3R,4R)-3-aminotetrahydro-2H-pyran-4-carboxylic acid
• 1932291-95-6
• cis-3-Amino-tetrahydropyran-4-carboxylicacid
• EN300-2009098
• CS-0171616
• J-520073
• rel-(3R,4R)-3-Aminotetrahydro-2H-pyran-4-carboxylic acid
• MFCD11501139
• 2H-Pyran-4-carboxylic acid, 3-aminotetrahydro-, (3R,4R)-rel-
• 1233010-36-0

• MDL： MFCD11501139
• Inchi： 1S/C6H11NO3/c7-5-3-10-2-1-4(5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： XUEHMQSNKIZXQK-UHNVWZDZSA-N
• SMILES： O1CC[C@@H](C(=O)O)[C@H](C1)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: White to Yellow Solid

cis-3-Amino-tetrahydropyran-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on cis-3-Amino-tetrahydropyran-4-carboxylic acid

Exploring cis-3-Amino-tetrahydropyran-4-carboxylic acid (CAS No. 1233010-36-0): Properties, Applications, and Market Insights

cis-3-Amino-tetrahydropyran-4-carboxylic acid (CAS No. 1233010-36-0) is a specialized chiral building block widely used in pharmaceutical and agrochemical research. This compound, featuring both amino and carboxylic acid functional groups within a tetrahydropyran scaffold, has gained attention for its versatility in drug design. Researchers value its rigid cyclic structure, which enhances molecular recognition in biological systems, making it particularly useful for developing GPCR-targeted therapies and enzyme inhibitors.

The stereochemistry of cis-3-Amino-tetrahydropyran-4-carboxylic acid plays a crucial role in its applications. The cis configuration of the amino and carboxyl groups creates unique spatial arrangements that mimic natural bioactive compounds. This property has made it valuable in peptidomimetic design, where scientists seek to improve metabolic stability and bioavailability of therapeutic peptides. Recent studies highlight its potential in developing oral bioavailability enhancers for challenging drug candidates.

From a synthetic chemistry perspective, CAS 1233010-36-0 serves as an important intermediate for constructing heterocyclic compounds. Its tetrahydropyran ring provides conformational restraint that can significantly impact a molecule's pharmacokinetic profile. Many pharmaceutical companies are exploring derivatives of this compound for CNS drug development, particularly in areas like neurodegenerative disease research and pain management therapeutics.

The market for chiral building blocks like cis-3-Amino-tetrahydropyran-4-carboxylic acid has grown steadily, driven by increasing demand for enantiomerically pure pharmaceuticals. Industry reports suggest particular growth in its use for small molecule oncology drugs and antiviral compounds. The compound's stability under various reaction conditions makes it attractive for parallel synthesis approaches in drug discovery.

Quality control of CAS 1233010-36-0 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and chiral separation methods ensure the required enantiomeric purity, while mass spectrometry and NMR spectroscopy confirm structural integrity. These rigorous standards meet the pharmaceutical industry's requirements for GMP intermediates in clinical development.

Recent innovations have explored the use of cis-3-Amino-tetrahydropyran-4-carboxylic acid in bioconjugation chemistry. Its amino group allows for selective modification, making it useful for creating targeted drug delivery systems and diagnostic probes. Some research groups are investigating its incorporation into PROTAC molecules, a hot topic in targeted protein degradation therapies.

Environmental and safety considerations for handling CAS 1233010-36-0 follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's water solubility and pH-dependent properties require attention during storage and handling to maintain stability.

Looking ahead, the applications of cis-3-Amino-tetrahydropyran-4-carboxylic acid continue to expand. Emerging research explores its potential in metal-organic frameworks (MOFs) for catalytic applications and in supramolecular chemistry for designing functional materials. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and material science.